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Compound of Interest

Compound Name:
Ethyl 3-methylpyridazine-4-

carboxylate

Cat. No.: B1282719 Get Quote

This in-depth guide is intended for researchers, scientists, and professionals in drug

development interested in Ethyl 3-methylpyridazine-4-carboxylate. It provides a

comprehensive overview of commercially available sources, key chemical properties, and

visual representations of relevant chemical information.

Chemical Properties and Identifiers
Ethyl 3-methylpyridazine-4-carboxylate is a heterocyclic building block with the following key

identifiers:

CAS Number: 98832-80-5[1][2][3][4]

Molecular Formula: C8H10N2O2[1][2][3]

Molecular Weight: 166.18 g/mol [2][3]

Synonyms: 3-Methylpyridazin-4-carboxylic acid ethyl ester[1]

Commercial Supplier Overview
The following table summarizes the offerings for Ethyl 3-methylpyridazine-4-carboxylate
from various chemical suppliers. This information is crucial for procurement and experimental

planning.
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Supplier Purity Available Quantity
Additional
Information

AKSci 95% Not specified

Products are for

research and

development use only

and are shipped from

the San Francisco

Bay Area, California,

USA.[3]

BLD Pharm Not specified Not specified

Provides access to

NMR, HPLC, LC-MS,

and UPLC

documentation.[4]

CP Lab Safety min 97% 1 gram

Intended for

professional

manufacturing,

research laboratories,

and industrial or

commercial usage

only. Not for medical

or consumer use.[2]

LookChem (via Aoen

Chemical Technology

Co.,LTD)

≥99% Not specified

States the product is a

pharmaceutical

intermediate with

moisture content

≤0.5% and impurity

≤0.3%.[1]

Experimental Protocols
While specific experimental protocols for the direct use of Ethyl 3-methylpyridazine-4-
carboxylate were not found in the immediate search, a general understanding of its application

as a pharmaceutical intermediate suggests its use in synthetic organic chemistry.[1] The

synthesis of related heterocyclic compounds often involves multi-step reactions. For instance,
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the synthesis of a different carboxylate, ethyl 5-formyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-

carboxylate, involves a two-step scheme starting from 3-pyridyl azide and ethyl 4,4-diethoxy-3-

oxobutanoate.[5] This process includes a cyclization reaction followed by hydrolysis.[5]

Researchers working with Ethyl 3-methylpyridazine-4-carboxylate would likely employ it as a

reactant in similar multi-step synthetic pathways to construct more complex molecules.

Visualizing Chemical Information
To aid in the understanding of this compound and its procurement, the following diagrams

visualize key aspects.
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Caption: Key chemical identifiers and properties.
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Supplier Comparison Workflow
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Caption: A typical workflow for procuring the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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